Cas no 30894-78-1 (1,3,5-Triazine,2-chloro-4,6-bis(4-chlorophenoxy)-)
30894-78-1 structure
Product Name:1,3,5-Triazine,2-chloro-4,6-bis(4-chlorophenoxy)-
CAS No:30894-78-1
MF:C15H8Cl3N3O2
MW:368.601920127869
CID:314944
PubChem ID:35652
Update Time:2025-04-19
1,3,5-Triazine,2-chloro-4,6-bis(4-chlorophenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Triazine,2-chloro-4,6-bis(4-chlorophenoxy)-
- 2-chloro-4,6-bis(4-chlorophenoxy)-1,3,5-triazine
- 2-Chlor-4,6-bis-(4-chlor-phenoxy)-s-triazin
- 2-chloro-4,6-bis-(4-chloro-phenoxy)-[1,3,5]triazine
- AC1L1U4V
- Chlor-bis-(4-chlor-phenoxy)-[1,3,5]triazin
- chloro-bis-(4-chloro-phenoxy)-[1,3,5]triazine
- NSC99848
- NSC-99848
- 30894-78-1
- DTXSID30275360
-
- Inchi: 1S/C15H8Cl3N3O2/c16-9-1-5-11(6-2-9)22-14-19-13(18)20-15(21-14)23-12-7-3-10(17)4-8-12/h1-8H
- InChI Key: UJLTYAFXTVJVAL-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)OC1N=C(N=C(N=1)OC1C=CC(=CC=1)Cl)Cl
Computed Properties
- Exact Mass: 366.96844
- Monoisotopic Mass: 366.96821
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.1
- XLogP3: 5.9
Experimental Properties
- Density: 1.497
- Boiling Point: 533.7°Cat760mmHg
- Flash Point: 276.6°C
- Refractive Index: 1.634
- PSA: 57.13
- LogP: 5.41640
1,3,5-Triazine,2-chloro-4,6-bis(4-chlorophenoxy)- Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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